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Compound of Interest

Compound Name: Trifenmorph

Cat. No.: B075233

A comprehensive review of available scientific literature reveals a significant gap in direct
comparative studies evaluating the molluscicidal efficacy of trifenmorph using niclosamide as
a reference compound. While both substances have been utilized in the control of snalil
populations, particularly those acting as intermediate hosts for schistosomiasis, head-to-head
efficacy trials are not documented in the retrieved sources. Existing research tends to focus on
the evaluation of niclosamide as a standard against which new potential molluscicides are
tested, or on the independent field performance of trifenmorph.

Trifenmorph: A Molluscicide for Schistosomiasis Control

Trifenmorph, with the chemical name N-trityImorpholine, was developed as a molluscicide for
the control of freshwater snails that are intermediate hosts for trematodes causing
schistosomiasis.[1] Marketed under the name Frescon, it was also found to be effective against
amphibious snail species like Lymnaea truncatula, which is involved in the transmission of liver
fluke (Fasciola hepatica) to livestock.[1]

Field trials have demonstrated the efficacy of trifenmorph. In one study, trifenmorph granules
applied at a rate of 2 kg of active ingredient per hectare resulted in 100% control of
Biomphalaria glabrata and B. tenagophila.[2] However, the effectiveness was noted to be
reduced in acidic conditions, with one site at a pH of 5.6 showing only a 50% reduction in the
snail population.[2] The granular formulation was reported to facilitate application and enhance
safety for the application team.[2]
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Niclosamide: The Standard in Molluscicide Research

Niclosamide (2',5-dichloro-4'-nitrosalicylanilide) is a widely recognized molluscicide, often
appearing commercially as Bayluscide.[1] It is the only molluscicide currently recommended by
the World Health Organization (WHO) for large-scale use in schistosomiasis control programs.
Its extensive use has positioned it as the default reference compound or positive control in
studies assessing the efficacy of new molluscicidal agents.

The mode of action for niclosamide involves the uncoupling of oxidative phosphorylation, which
disrupts the energy metabolism of the snails. This leads to their death. Beyond its molluscicidal
properties, niclosamide has been investigated for other biological activities and is known to
modulate several signaling pathways, including Wnt/f3-catenin, mTORC1, STAT3, NF-kB, and
Notch.

Due to the absence of direct comparative studies between trifenmorph and niclosamide, a
guantitative comparison of their efficacy in a tabular format cannot be provided. Similarly, a
detailed experimental protocol for a direct comparison is not available in the literature reviewed.

General Experimental Workflow for Molluscicide
Efficacy Testing

While a specific comparative protocol for trifenmorph and niclosamide is unavailable, a
general workflow for testing the efficacy of molluscicides can be outlined based on standard
laboratory and field practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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